Cas no 1021250-90-7 (8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021250-90-7
• MF: C₂₂H₂₄FN₃O₃
• MW: 397.442668914795
• CID: 5889626
• PubChem ID: 27564442
• Update Time: 2025-06-26

8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5046-0128
• CCG-306236
• SR-01000920372-1
• 1021250-90-7
• SR-01000920372
• 8-(4-fluorobenzyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493384

• Inchi： 1S/C22H24FN3O3/c23-18-8-6-17(7-9-18)16-25-12-10-22(11-13-25)20(27)26(21(28)24-22)14-15-29-19-4-2-1-3-5-19/h1-9H,10-16H2,(H,24,28)
• InChI Key： MFMFETUXKXTFBM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCC2(C(N(CCOC3C=CC=CC=3)C(N2)=O)=O)CC1

Computed Properties

• Exact Mass: 397.18016980g/mol
• Monoisotopic Mass: 397.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.9Ų

Additional information on 8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-[(4-Fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1021250-90-7, known as 8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this molecule is intriguing due to its spiro configuration and the presence of multiple functional groups, including fluorine atoms and phenoxy groups.

Recent studies have highlighted the importance of spiro compounds in drug design and development. The unique topology of spiro systems allows for enhanced bioavailability and selectivity in biological systems. In the case of 8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, the presence of fluorine atoms introduces additional electronic effects that can influence the molecule's interactions with biological targets.

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired spiro structure. Researchers have employed methods such as nucleophilic substitution and cyclization to construct the spiro ring system. The use of fluorinated aromatic rings in the synthesis adds complexity but also enhances the molecule's stability and reactivity.

In terms of applications, this compound has shown promise in various areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its role as a potential drug candidate for treating neurological disorders has been investigated due to its ability to modulate key neurotransmitter systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Molecular docking studies have revealed that 8-[(4-fluorophenyl)methyl]-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibits strong binding affinity to several therapeutic targets, making it a valuable lead compound for drug discovery.

The structural complexity of this molecule also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions suggests potential uses in catalysis and sensor technology. Furthermore, its electronic properties make it a candidate for applications in organic electronics.

In conclusion, CAS No. 1021250-90-7 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of interest in both academic and industrial settings.